Cas no 1794767-93-3 (N-(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonylglycine-d3)

• Product Name: N-(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonylglycine-d3
• CAS No: 1794767-93-3
• CID: 4551816
• Update Time: 2025-06-08

N-(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonylglycine-d3 Chemical and Physical Properties

Names and Identifiers

• N-[(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonyl]glycine-d3
• N-(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonylglycine-d3

Additional information on N-(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonylglycine-d3

Exploring N-(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonylglycine-d3 (CAS No. 1794767-93-3): A Deuterated Compound with Research Potential

In the realm of pharmaceutical and biochemical research, deuterated compounds like N-(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonylglycine-d3 (CAS 1794767-93-3) have garnered significant attention due to their unique isotopic properties. This compound, featuring a deuterium-labeled glycine moiety, serves as a valuable tool in metabolic studies, drug development, and mechanistic investigations. Researchers increasingly leverage deuterium's kinetic isotope effect (KIE) to enhance drug stability and bioavailability, aligning with the growing demand for precision medicine and personalized therapeutics.

The structural complexity of N-(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonylglycine-d3 combines an isoquinoline scaffold with a phenoxy substituent, making it a candidate for studying enzyme-substrate interactions or receptor binding. Its deuterated glycine component (glycine-d3) is particularly useful in NMR spectroscopy and mass spectrometry, addressing common challenges in tracer analysis and metabolite identification. These applications resonate with trending topics such as AI-driven drug discovery and high-throughput screening, where isotopic labeling accelerates data interpretation.

From a synthetic chemistry perspective, the incorporation of deuterium atoms in 1794767-93-3 requires specialized protocols, often involving deuterated reagents or catalytic exchange methods. This aligns with industry efforts to optimize green chemistry practices, reducing solvent waste and energy consumption—a priority for sustainable pharmaceutical manufacturing. Recent publications highlight deuterated compounds' role in prolonging drug half-lives, a hot topic in chronic disease management forums.

Beyond drug development, CAS 1794767-93-3 has potential applications in proteomics and biomarker research. Its ability to serve as an internal standard in LC-MS workflows addresses reproducibility concerns—a frequent search query among analytical scientists. The compound’s hydroxy and carbonyl functional groups further enable chemo-selective modifications, relevant to click chemistry enthusiasts exploring bioorthogonal reactions.

As regulatory agencies emphasize drug safety and efficacy, deuterated analogs like N-(4-Hydroxy-1-methyl-7-phenoxy-3-isoquinolinyl)carbonylglycine-d3 offer a strategic advantage in ADME studies (Absorption, Distribution, Metabolism, Excretion). This intersects with popular searches on FDA-approved deuterated drugs (e.g., Deutetrabenazine) and patent landscapes for isotopic therapeutics. The compound’s isoquinoline core also invites comparisons to natural alkaloids, tapping into interest around plant-derived bioactive molecules.

In conclusion, 1794767-93-3 exemplifies how deuterium labeling bridges basic research and translational medicine. Its multifaceted applications—from structural biology to diagnostic assays—reflect broader trends in omics technologies and targeted therapy development. For laboratories prioritizing isotopic purity and method validation, this compound represents both a technical asset and a subject of ongoing scientific inquiry.